(4-((6-methylpyridin-2-yl)oxy)piperidin-1-yl)(4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-yl)methanone

• IUPAC Name: [4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]-(4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)methanone
• InChI: InChI=1S/C19H24N4O2/c1-13-3-2-4-18(22-13)25-15-7-9-23(10-8-15)19(24)14-5-6-16-17(11-14)21-12-20-16/h2-4,12,14-15H,5-11H2,1H3,(H,20,21)
• InChI Key: FMRPODRVOHYIIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(CC2)C(=O)C3CCC4=C(C3)NC=N4
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

The compound contains several functional groups including a piperidine ring, a methylpyridine group, and a tetrahydrobenzo[d]imidazole group. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities.

Molecular Structure Analysis

The compound contains a piperidine ring, which is a saturated six-membered ring containing one nitrogen atom. It also contains a methylpyridine group, which is a pyridine ring (a six-membered aromatic ring with two double bonds and one nitrogen atom) with a methyl group attached. The tetrahydrobenzo[d]imidazole group is a bicyclic structure containing a benzene ring fused to an imidazole ring.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the various functional groups present. For example, the piperidine ring could potentially undergo reactions at the nitrogen atom, while the methylpyridine group could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of the heterocyclic rings and the nitrogen atoms in this compound would be expected to influence its polarity and hence its solubility in various solvents.

Scientific Research Applications

Antibacterial Applications: ESBL E. coli Strain Combatant

The structural analogs of this compound have demonstrated efficacy against extended-spectrum β-lactamase (ESBL) producing strains of Escherichia coli, which are known for their antibiotic resistance. .

Antimicrobial Potential: Broad-Spectrum Activity

Compounds with the imidazole moiety, such as the one , have been synthesized and evaluated for their antimicrobial potential against various pathogens, including Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Streptococcus pyogenes. .

Future Directions

The future directions for research on this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.